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Compound of Interest

Compound Name: Methiozolin

Cat. No.: B1249797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

methiozolin, a selective, systemic herbicide. Adherence to these procedures is critical for

ensuring laboratory safety, minimizing environmental impact, and maintaining regulatory

compliance. This guide is intended for professionals in research, scientific, and drug

development fields who may handle methiozolin in laboratory quantities.

Immediate Safety and Handling Precautions
Methiozolin is categorized as a substance that requires careful handling. It can cause skin and

serious eye irritation, and may cause respiratory irritation.[1] It is also toxic to aquatic life with

long-lasting effects.[1] Therefore, appropriate personal protective equipment (PPE) must be

worn at all times when handling this chemical.

Recommended PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.
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In case of exposure, follow these first-aid measures immediately:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[1]

After skin contact: Wash with plenty of water and soap. If skin irritation occurs, get medical

advice.[1]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

control center or doctor if you feel unwell.[1]

Quantitative Data on Methiozolin
The following table summarizes key quantitative data for methiozolin, providing a quick

reference for its physical, chemical, and environmental properties.

Property Value Reference(s)

Chemical Formula C₁₇H₁₇F₂NO₂S [2]

Molecular Weight 337.4 g/mol [2]

Appearance White crystalline solid [3]

Water Solubility (20°C) 1.6 mg/L [2][4]

Octanol-Water Partition

Coefficient (log P)
3.9 [2][5]

Soil Half-Life (Aerobic, 20°C) 47.1 to 185 days [4]

Soil Half-Life (Anaerobic,

20°C)
79.6 to 236 days [4]

Major Degradation Products
Met-3, Met-6, Met-7, DFBA,

and DFBA acid
[4]

Laboratory Disposal Protocol for Methiozolin Waste
The proper disposal of methiozolin waste generated in a laboratory is a multi-step process

that emphasizes segregation, proper containment, and coordination with your institution's
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Environmental Health and Safety (EHS) office. Under no circumstances should methiozolin or

its solutions be poured down the drain.[6]

Step 1: Waste Segregation
Proper segregation is the first and most critical step in managing chemical waste.

Solid Methiozolin Waste:

This includes unused or expired pure methiozolin, and grossly contaminated items such

as weighing boats, contaminated gloves, and absorbent paper.

Collect this waste in a dedicated, clearly labeled, and sealable hazardous waste container.

The container should be made of a material compatible with methiozolin.

Liquid Methiozolin Waste:

This includes stock solutions, experimental solutions containing methiozolin, and the first

rinse of any contaminated labware.

Collect in a dedicated, leak-proof, and clearly labeled hazardous waste container. The

container material should be chemically resistant (e.g., high-density polyethylene).

Contaminated Labware:

Glassware and other reusable equipment that has come into contact with methiozolin
should be decontaminated.

Perform an initial rinse with a suitable solvent (e.g., acetone or methanol) and collect this

rinsate as hazardous liquid waste.

Follow with a triple rinse using a laboratory detergent and water. The subsequent rinsates

may be disposed of down the drain, but consult your institutional EHS guidelines for

specific requirements.

Step 2: Container Selection and Labeling
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Container Choice: Use containers that are in good condition, compatible with methiozolin,

and have a secure, tight-fitting lid.[7]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Methiozolin," and the approximate concentration and quantity. Also,

include the date the waste was first added to the container.

Step 3: Temporary Storage in a Satellite Accumulation
Area (SAA)

Store the labeled hazardous waste containers in a designated Satellite Accumulation Area

within the laboratory.[8]

The SAA should be at or near the point of waste generation and under the control of the

laboratory personnel.[8]

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Methiozolin is incompatible with strong acids, strong bases, and strong oxidizing agents.[1]

Step 4: Arrange for Disposal
Once the waste container is full or has been in storage for a designated period (as per your

institution's policy), contact your EHS office to arrange for a waste pickup.

Do not attempt to treat or dispose of the methiozolin waste yourself through chemical

inactivation unless you have a specific, EHS-approved protocol for doing so. While the

isoxazole ring in methiozolin may be susceptible to cleavage under basic or reducing

conditions, the byproducts and reaction safety have not been established for a laboratory

setting.[9]

Decontamination of Laboratory Equipment
All laboratory equipment that has been in contact with methiozolin must be thoroughly

decontaminated before being removed from the laboratory for servicing, surplus, or disposal.

Initial Decontamination: Wipe down all accessible surfaces of the equipment with a cloth

dampened with a suitable solvent (e.g., acetone or methanol) to remove any residual
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methiozolin. Collect these wipes as solid hazardous waste.

Secondary Cleaning: Wash the equipment with a laboratory-grade detergent and water.

Final Rinse: Rinse thoroughly with deionized water.

Labeling: Attach a "Decontaminated" tag to the equipment, indicating the date and method of

decontamination.

Methiozolin Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of methiozolin waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Segregation & Collection

Storage & Disposal

Methiozolin Waste Generated

Determine Waste Type

Solid Waste
(e.g., contaminated gloves, weigh boats)

Solid

Liquid Waste
(e.g., solutions, first rinsate)

Liquid

Contaminated Labware

Labware

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Decontaminate Labware
(Collect first rinsate as liquid waste)

Store in Designated
Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
for Waste Pickup

Final Disposal by
Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of methiozolin waste in a laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1249797?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and environmentally responsible disposal of methiozolin, fostering a culture of safety and

sustainability within the scientific community. Always consult your institution's specific chemical

hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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